Cas no 55115-11-2 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester)
55115-11-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester
CAS No:55115-11-2
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD31652818
CID:352804
PubChem ID:12595217
Update Time:2025-09-21
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester
- methyl 5-methyl-2-phenylpyrazole-3-carboxylate
- AKOS037646398
- 55115-11-2
- Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate
- AS-68586
- CS-0062106
- DTXSID30503791
- W18372
-
- MDL: MFCD31652818
- Inchi: 1S/C12H12N2O2/c1-9-8-11(12(15)16-2)14(13-9)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key: XQKCOSKXSLTXPE-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C)=NN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774630-1g |
Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate |
55115-11-2 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1289169-5g |
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55115-11-2 | 97% | 5g |
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| eNovation Chemicals LLC | D774630-500mg |
Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate |
55115-11-2 | 95% | 500mg |
$165 | 2024-06-06 | |
| 1PlusChem | 1P01DKJV-100mg |
Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate |
55115-11-2 | 95% | 100mg |
$55.00 | 2024-04-29 | |
| 1PlusChem | 1P01DKJV-250mg |
Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate |
55115-11-2 | 95% | 250mg |
$85.00 | 2024-04-29 | |
| 1PlusChem | 1P01DKJV-500mg |
Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate |
55115-11-2 | 95% | 500mg |
$110.00 | 2024-04-29 | |
| A2B Chem LLC | AX11979-100mg |
Methyl 3-methyl-1-phenyl-1h-pyrazole-5-carboxylate |
55115-11-2 | 95% | 100mg |
$50.00 | 2024-04-19 | |
| A2B Chem LLC | AX11979-250mg |
Methyl 3-methyl-1-phenyl-1h-pyrazole-5-carboxylate |
55115-11-2 | 95% | 250mg |
$85.00 | 2024-04-19 | |
| A2B Chem LLC | AX11979-500mg |
Methyl 3-methyl-1-phenyl-1h-pyrazole-5-carboxylate |
55115-11-2 | 95% | 500mg |
$115.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1132746-250mg |
Methyl 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate |
55115-11-2 | 97% | 250mg |
¥574.00 | 2024-05-09 |
1H-Pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, methyl ester Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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